Cas no 1346600-73-4 (naphthalen-1-yl-[1-(1,1,2,2-tetradeuterio-2-morpholin-4-ylethyl)indol-3-yl]methanone)

• Product Name: naphthalen-1-yl-[1-(1,1,2,2-tetradeuterio-2-morpholin-4-ylethyl)indol-3-yl]methanone
• CAS No: 1346600-73-4
• MF: C₂₅H₂₄N₂O₂
• MW: 384.470266342163
• CID: 4456753
• PubChem ID: 71750845
• Update Time: 2025-06-11

naphthalen-1-yl-[1-(1,1,2,2-tetradeuterio-2-morpholin-4-ylethyl)indol-3-yl]methanone Chemical and Physical Properties

Names and Identifiers

• naphthalen-1-yl-[1-(1,1,2,2-tetradeuterio-2-morpholin-4-ylethyl)indol-3-yl]methanone
• [1-[2-(4-Morpholinyl)ethyl-d4]-1H-indol-3-yl]-1-naphthalenyl-methanone;1-[2-(4-Morpholinyl)ethyl-d4]-3-(1-naphthoyl)indoleJWH 200-d4;
• 1-[2-(4-Morpholinyl)ethyl-d4]-3-(1-naphthoyl)indole JWH 200-d4
• {1-[2-(Morpholin-4-yl)(~2~H_4_)ethyl]-1H-indol-3-yl}(naphthalen-1-yl)methanone
• DTXSID40858148
• 1346600-73-4

• Inchi： 1S/C25H24N2O2/c28-25(22-10-5-7-19-6-1-2-8-20(19)22)23-18-27(24-11-4-3-9-21(23)24)13-12-26-14-16-29-17-15-26/h1-11,18H,12-17H2
• InChI Key： SZWYXJHTNGJPKU-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC2C=CC=CC1=2)(C1=CN(C([H])([H])C([H])([H])N2CCOCC2)C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 388.20900
• Monoisotopic Mass: 388.208884996Da
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 561
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 34.5Ų

Experimental Properties

• PSA: 34.47000
• LogP: 4.29560

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Naphthoylindoles

Additional information on naphthalen-1-yl-[1-(1,1,2,2-tetradeuterio-2-morpholin-4-ylethyl)indol-3-yl]methanone

Comprehensive Analysis of Naphthalen-1-yl-[1-(1,1,2,2-tetradeuterio-2-morpholin-4-ylethyl)indol-3-yl]methanone (CAS No. 1346600-73-4) and Its Applications

The compound naphthalen-1-yl-[1-(1,1,2,2-tetradeuterio-2-morpholin-4-ylethyl)indol-3-yl]methanone (CAS No. 1346600-73-4) is a deuterated derivative of a naphthalene-indole hybrid structure, which has garnered significant attention in pharmaceutical and biochemical research. Its unique molecular architecture, featuring a morpholine ring and a deuterated ethyl linker, makes it a valuable candidate for drug discovery and metabolic studies. Researchers are particularly interested in its potential as a probe molecule for studying enzyme kinetics and drug metabolism due to the isotopic labeling.

In recent years, the demand for deuterated compounds like 1346600-73-4 has surged, driven by their applications in precision medicine and stable isotope labeling. The incorporation of deuterium atoms can significantly alter the pharmacokinetic properties of a molecule, such as its metabolic stability and half-life. This has led to a growing interest in deuterium-enriched pharmaceuticals, often referred to as "heavy drugs," which are designed to improve therapeutic efficacy and reduce side effects. The compound’s indole-methanone core also aligns with trends in heterocyclic chemistry, a hot topic in medicinal chemistry due to its relevance in designing kinase inhibitors and GPCR modulators.

From a synthetic chemistry perspective, the preparation of naphthalen-1-yl-[1-(1,1,2,2-tetradeuterio-2-morpholin-4-ylethyl)indol-3-yl]methanone involves sophisticated techniques such as deuterium exchange reactions and Pd-catalyzed cross-coupling. These methods are frequently searched in academic and industrial settings, reflecting the broader interest in isotope-labeled synthesis. The compound’s morpholine moiety is another point of interest, as this heterocycle is a common pharmacophore in FDA-approved drugs, including antivirals and antidepressants. Its presence in this molecule suggests potential bioactivity in neurological or inflammatory pathways.

The analytical characterization of CAS No. 1346600-73-4 typically employs advanced techniques like NMR spectroscopy (with a focus on deuterium signals) and high-resolution mass spectrometry. These methods are critical for verifying the isotopic purity and structural integrity of deuterated compounds, which are often required for mechanistic studies in drug development. Additionally, the compound’s lipophilicity and solubility profiles are key parameters evaluated during preclinical research, as they influence its drug-likeness and formulation potential.

Beyond pharmaceuticals, naphthalen-1-yl-[1-(1,1,2,2-tetradeuterio-2-morpholin-4-ylethyl)indol-3-yl]methanone has potential applications in material science, particularly in the development of organic semiconductors or fluorescent probes. The naphthalene and indole units are known for their photophysical properties, making them suitable for optoelectronic devices. This multidisciplinary relevance underscores the compound’s versatility and aligns with the increasing convergence of chemical biology and materials engineering in modern research.

In summary, 1346600-73-4 represents a compelling case study in the intersection of deuterium chemistry, medicinal chemistry, and materials science. Its structural features and isotopic labeling offer unique opportunities for innovation, addressing contemporary challenges in drug design and functional materials. As the scientific community continues to explore its applications, this compound is poised to remain a subject of keen interest in both academic and industrial research.